5-Phenyl-2-benzofurancarboxylic acid

• Molecular Formula: C15H10O3
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 5-phenyl-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C15H10O3/c16-15(17)14-9-12-8-11(6-7-13(12)18-14)10-4-2-1-3-5-10/h1-9H,(H,16,17)
• InChI Key: BWDTWNJVNPDVEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=C2)OC(=C3)C(=O)O

Description

5-Phenyl-2-benzofurancarboxylic acid is a useful research compound. Its molecular formula is C15H10O3 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of ethyl 5-bromo-benzofuran-2-carboxylate (2.5 g, 9.3 mmol), benzeneboronic acid (1.25 g, 10.2 mmol), tetrakis(triphenylphosphine)palladium (0) (118 mg), sodium carbonate (3.25 g, 30.6 mmol) in water (25 mL), and dioxane (25 mL) was stirred under an argon atmosphere and heated to 100° C. for 16 hrs. The white heterogeneous mass was acidified with 1M HCl, extracted, washed, dried, and evaporated, to give about 2.2 g of 5-phenyl-benzofuran-2-carboxylic acid, mp. 218-220° C.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of 1.3 g of Compound 1B and 50 ml of 10% alcoholic potassium hydroxide was refluxed for 4 hours. The solvent was evaporated under reduced pressure and the residue was washed with ether and dissolved in water. The basic solution was acidified with dilute hydrochloric acid and extracted with ether. The ether layer was extracted with dilute sodium bicarbonate solution. The aqueous solution was re-acidified with dilute hydrochloric acid and extracted with ether. The ether extract was dried (Na2SO4) and concentrated under reduced pressure. The residue was crystallized from ethanol to give 5-phenyl-2-benzofurancarboxylic acid (1C), as white solid, mp: 220°-221° C.